Cas no 1257048-23-9 (3-Nitro-4-(piperidin-3-ylmethylamino)benzenesulfonamide)

• Product Name: 3-Nitro-4-(piperidin-3-ylmethylamino)benzenesulfonamide
• CAS No: 1257048-23-9
• MF: C₁₂H₁₈N₄O₄S
• MW: 314.360721111298
• CID: 2134922
• Update Time: 2023-08-04

3-Nitro-4-(piperidin-3-ylmethylamino)benzenesulfonamide Chemical and Physical Properties

Names and Identifiers

• 3-nitro-4-[(3-piperidinylmethyl)amino]Benzenesulfonamide
• Benzenesulfonamide,3-nitro-4-[(3-piperidinylmethyl)amino]-
• 3-Nitro-4-(piperidin-3-ylmethylamino)benzenesulfonamide

• Inchi： 1S/C12H18N4O4S/c13-21(19,20)10-3-4-11(12(6-10)16(17)18)15-8-9-2-1-5-14-7-9/h3-4,6,9,14-15H,1-2,5,7-8H2,(H2,13,19,20)
• InChI Key： KMLABAPVDNCEAM-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=C(C=1)[N+](=O)[O-])NCC1CNCCC1)(N)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 459
• Topological Polar Surface Area: 138